

UNC5293: A Comparative Analysis of Kinase Cross-Reactivity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *UNC5293*

Cat. No.: *B10824701*

[Get Quote](#)

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the kinase selectivity profile of **UNC5293**, a potent inhibitor of MER Tyrosine Kinase (MERTK). Supported by experimental data, this guide aims to inform the selection and application of this tool compound in preclinical research.

UNC5293 has emerged as a highly potent and selective inhibitor of MERTK, a member of the TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases.[1] Aberrant MERTK signaling is implicated in the progression of various cancers, making it a compelling target for therapeutic intervention.[1] The selectivity of a kinase inhibitor is a critical parameter, as off-target effects can lead to unforeseen toxicities and confound experimental outcomes. This guide details the cross-reactivity of **UNC5293** against other kinases, particularly the closely related TAM family members, Axl and Tyro3, as well as the frequently co-targeted FMS-like tyrosine kinase 3 (FLT3).

Quantitative Analysis of Kinase Inhibition

UNC5293 demonstrates exceptional potency against MERTK with a reported half-maximal inhibitory concentration (IC₅₀) of 0.9 nM and a dissociation constant (K_i) of 190 pM.[2] Its selectivity has been quantitatively assessed against a panel of other kinases, revealing a

favorable profile for targeted research. The Ambit selectivity score (S50 at 100 nM) for **UNC5293** is 0.041, indicating high selectivity across the kinome.[3][4]

The following table summarizes the inhibitory activity of **UNC5293** against MERTK and other key kinases.


Kinase	IC50 (nM)	Assay Type
MERTK	0.9	Biochemical
FLT3	170	Cell-based
Axl	>1000	Biochemical
Tyro3	>1000	Biochemical

Data sourced from MedchemExpress, referencing Zheng et al., Eur J Med Chem. 2021.[2]

The data clearly illustrates the high selectivity of **UNC5293** for MERTK over other TAM family kinases, Axl and Tyro3, with IC50 values for the latter being over 1000-fold higher. While **UNC5293** shows some activity against FLT3, it is significantly less potent compared to its primary target, MERTK.

MERTK Signaling Pathway

MERTK activation by its ligands, Gas6 and Protein S, leads to receptor dimerization and autophosphorylation. This initiates a cascade of downstream signaling events that promote cell survival, proliferation, and migration, while inhibiting apoptosis. Key pathways activated downstream of MERTK include the PI3K/AKT, MAPK/ERK, and STAT signaling pathways. The following diagram illustrates the central role of MERTK in these oncogenic signaling networks.



[Click to download full resolution via product page](#)

Caption: MERTK signaling pathway and the inhibitory action of **UNC5293**.

Experimental Protocols

The determination of kinase inhibitor potency and selectivity relies on robust and reproducible experimental methods. Below are detailed protocols for the key assays used in the characterization of **UNC5293**.

Biochemical Kinase Inhibition Assay (Microcapillary Electrophoresis)

The inhibitory activity of **UNC5293** against MERTK, Axl, and Tyro3 was determined using an in-house microcapillary electrophoresis (MCE) assay.^[1]

Principle: This assay measures the enzymatic activity of the kinase by quantifying the phosphorylation of a fluorescently labeled substrate. The separation of the phosphorylated product from the non-phosphorylated substrate is achieved through electrophoresis in a microcapillary, allowing for precise quantification.

Protocol:

- **Reaction Setup:** Kinase reactions are performed in a 384-well polypropylene microplate in a final volume of 50 μ L.
- **Reaction Buffer:** The reaction buffer consists of 50 mM HEPES (pH 7.4), 10 mM $MgCl_2$, 1.0 mM DTT, 0.01% Triton X-100, and 0.1% Bovine Serum Albumin (BSA).
- **Reagents:**
 - **Kinase:** Recombinant human MERTK, Axl, or Tyro3 enzyme.
 - **Substrate:** 1.0 μ M of a fluorescently labeled peptide substrate specific for each kinase.
 - **ATP:** ATP is added at the K_m concentration for each respective enzyme.
 - **Inhibitor:** **UNC5293** is serially diluted to the desired concentrations.
- **Incubation:** The reaction mixture is incubated at room temperature for a specified period (e.g., 60 minutes) to allow for substrate phosphorylation.
- **Termination:** The reaction is stopped by the addition of 20 μ L of 70 mM EDTA.
- **Analysis:** The reaction products are analyzed by microcapillary electrophoresis to separate and quantify the phosphorylated and non-phosphorylated substrate.
- **Data Analysis:** The percentage of inhibition is calculated for each inhibitor concentration, and the IC_{50} value is determined by fitting the data to a dose-response curve.

Cellular Kinase Inhibition Assay (Phospho-Flow Cytometry)

The cellular potency of **UNC5293** against FLT3 was assessed in a human B-cell acute lymphoblastic leukemia (B-ALL) cell line.[2]

Principle: This assay measures the ability of the inhibitor to block the phosphorylation of its target kinase within a cellular context. The level of phosphorylated kinase is detected using a specific antibody and quantified by flow cytometry.

Protocol:

- **Cell Culture:** SEM B-ALL cells, which endogenously express FLT3, are cultured in appropriate media.
- **Inhibitor Treatment:** Cells are treated with a serial dilution of **UNC5293** for a specified duration (e.g., 2 hours).
- **Cell Lysis and Fixation:** After treatment, cells are lysed and fixed to preserve the phosphorylation status of intracellular proteins.
- **Permeabilization and Staining:** Cells are permeabilized to allow for the entry of antibodies. The cells are then stained with a fluorescently labeled antibody specific for the phosphorylated form of FLT3.
- **Flow Cytometry:** The fluorescence intensity of individual cells is measured using a flow cytometer.
- **Data Analysis:** The geometric mean fluorescence intensity (MFI) is determined for each treatment condition. The percentage of inhibition of FLT3 phosphorylation is calculated relative to a vehicle-treated control, and the IC₅₀ value is determined.

Kinase Inhibitor Discovery and Profiling Workflow

The development of a selective kinase inhibitor like **UNC5293** involves a multi-step process, from initial screening to comprehensive selectivity profiling. The following diagram outlines a typical workflow.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. The Synthesis and Initial Evaluation of MerTK Targeted PET Agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. medchemexpress.com \[medchemexpress.com\]](#)
- [3. UNC5293, a potent, orally available and highly MERTK-selective inhibitor - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. file.medchemexpress.com \[file.medchemexpress.com\]](#)
- To cite this document: BenchChem. [UNC5293: A Comparative Analysis of Kinase Cross-Reactivity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b10824701/docs#unc5293-a-comparative-analysis-of-kinase-cross-reactivity\]](https://www.benchchem.com/product/b10824701/docs#unc5293-a-comparative-analysis-of-kinase-cross-reactivity)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)